Cas no 50648-93-6 (rel-(1R,2S)-1,2-Bis(4-fluorophenyl)ethane-1,2-diamine)

Technical Introduction: Rel-(1R,2S)-1,2-Bis(4-fluorophenyl)ethane-1,2-diamine is a chiral diamine compound featuring two 4-fluorophenyl groups attached to an ethane-1,2-diamine backbone. Its stereospecific (1R,2S) configuration makes it valuable as a ligand or building block in asymmetric synthesis, particularly for chiral catalysts and pharmaceutical intermediates. The presence of fluorine atoms enhances its electronic properties, potentially improving binding selectivity in catalytic systems. This compound is suited for applications requiring precise stereochemical control, such as enantioselective hydrogenation or cross-coupling reactions. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Its stability under standard conditions further supports its utility in synthetic chemistry.

rel-(1R,2S)-1,2-Bis(4-fluorophenyl)ethane-1,2-diamine structure

50648-93-6 structure

Product Name:rel-(1R,2S)-1,2-Bis(4-fluorophenyl)ethane-1,2-diamine

CAS No:50648-93-6

MF:C₁₄H₁₄F₂N₂

MW:248.271170139313

CID:934068

PubChem ID:130572

Update Time:2025-06-06

rel-(1R,2S)-1,2-Bis(4-fluorophenyl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

- meso-1,2-bis(4-fluorophenyl)ethylenediamine
- 50648-93-6
- 1185877-05-7
- 105469-16-7
- SB47320
- [1,2-bis(4-fluorophenyl)ethylenediamine]
- SY351485
- (1S, 2S)-1,2-Bis(4-fluorophenyl)-1,2-ethanediamine dihydrochloride
- 1,2-bis(4-fluorophenyl)ethane-1,2-diamine
- SCHEMBL3252261
- MFCD06658957
- 1,2-Bis(4-fluorophenyl)-1,2-ethanediamine
- rel-(1S,2S)-1,2-Bis(4-fluorophenyl)ethane-1,2-diamine
- 503111-98-6
- rel-(1R,2S)-1,2-Bis(4-fluorophenyl)ethane-1,2-diamine
- Inchi： 1S/C14H14F2N2/c15-11-5-1-9(2-6-11)13(17)14(18)10-3-7-12(16)8-4-10/h1-8,13-14H,17-18H2
- InChI Key： DWKHQEHNAPMAGG-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C(C(C1C=CC(=CC=1)F)N)N

Computed Properties

Exact Mass: 250.12828
Monoisotopic Mass: 248.11250478g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 52Å²

Experimental Properties

Color/Form: Not available
Melting Point: 100-104 °C
PSA: 55.28
Solubility: Not available

rel-(1R,2S)-1,2-Bis(4-fluorophenyl)ethane-1,2-diamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 34
Safety Instruction： 45-36/37/39-26
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

rel-(1R,2S)-1,2-Bis(4-fluorophenyl)ethane-1,2-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019118913-1g	1,2-Bis(4-fluorophenyl)ethane-1,2-diamine	50648-93-6	95%	1g	$763.98	2023-09-01
TRC	B591771-1mg	rel-(1R,2S)-1,2-Bis(4-fluorophenyl)ethane-1,2-diamine	50648-93-6		1mg	$ 207.00	2023-04-18
TRC	B591771-10mg	rel-(1R,2S)-1,2-Bis(4-fluorophenyl)ethane-1,2-diamine	50648-93-6		10mg	$ 1642.00	2023-04-18
TRC	B591771-5mg	rel-(1R,2S)-1,2-Bis(4-fluorophenyl)ethane-1,2-diamine	50648-93-6		5mg	$ 800.00	2023-09-08
Crysdot LLC	CD12067139-1g	1,2-Bis(4-fluorophenyl)ethane-1,2-diamine	50648-93-6	95+%	1g	$880	2024-07-24